Cas no 1073426-43-3 (5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one)

• Product Name: 5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one
• CAS No: 1073426-43-3
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 5272974
• Update Time: 2025-06-26

5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(PROP-2-EN-1-YL)-2,3-DIHYDRO-1H-INDEN-1-ONE
• 1H-Inden-1-one, 2,3-dihydro-5-(2-propen-1-yl)-
• 5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one

• Inchi： 1S/C12H12O/c1-2-3-9-4-6-11-10(8-9)5-7-12(11)13/h2,4,6,8H,1,3,5,7H2
• InChI Key： XUSYHZDYKUSGHB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(CC=C)=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Additional information on 5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one

Introduction to 5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one (CAS No. 1073426-43-3) and Its Emerging Applications in Chemical Biology

5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one, identified by the chemical abstracts service number 1073426-43-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This molecule belongs to the class of indenone derivatives, which are known for their broad spectrum of biological activities. The presence of an alkenyl group at the 5-position and a dihydroindene core enhances its potential as a scaffold for drug discovery and molecular probes.

The structural framework of 5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one combines the rigidity of the indene ring system with the flexibility provided by the propenyl side chain. This dual characteristic makes it an intriguing candidate for modulating biological pathways, particularly those involving enzyme inhibition or receptor binding. The compound’s ability to engage with biological targets in a specific manner has been explored in recent studies, highlighting its significance in medicinal chemistry.

Recent research has demonstrated that derivatives of indenone have potential applications in oncology, inflammation, and neurodegenerative diseases. The 5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one scaffold has been modified to develop novel agents that exhibit improved selectivity and reduced toxicity compared to earlier generations of indenone-based drugs. For instance, studies have shown that certain analogs can inhibit kinases involved in cancer cell proliferation while sparing healthy cells.

The alkenyl substituent in 5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one plays a crucial role in determining its interaction with biological targets. Computational modeling and experimental validation have revealed that this group can adopt multiple conformations, allowing the molecule to fit into specific binding pockets with high affinity. This conformational flexibility has been exploited to design molecules that can selectively bind to proteins implicated in diseases such as Alzheimer’s and Parkinson’s.

In addition to its pharmacological potential, 5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one has been investigated as a tool compound in chemical biology research. Its ability to modulate protein-protein interactions has made it useful for studying signaling pathways and developing probes for biomarker discovery. Researchers have employed this compound to identify novel therapeutic targets by assessing changes in cellular behavior following its administration.

The synthesis of 5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for preclinical and clinical studies. The development of efficient synthetic routes has enabled researchers to explore a wide range of structural modifications, expanding the chemical space available for drug discovery.

One of the most compelling aspects of 5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one is its potential as a lead compound for next-generation therapeutics. By leveraging structure-based design principles, chemists have been able to generate derivatives with enhanced pharmacokinetic properties and improved therapeutic index. These efforts have led to several promising candidates entering early-stage clinical trials, where they are being evaluated for their efficacy and safety profiles.

The interdisciplinary nature of research involving 5-(Prop-2-EN-1-YL)-2,3-dihydro-1H-inden-1-one underscores its importance in advancing both fundamental science and applied medicine. Collaborations between synthetic chemists, biochemists, and biologists have been instrumental in unraveling the molecular mechanisms underlying its biological effects. This collaborative approach has not only accelerated the discovery process but also fostered a deeper understanding of disease pathogenesis.

Looking ahead, the future prospects for 5-(Prop-2 EN 1 YL) - 23 dihydro 11 H inden 11 one (CAS No. 1073426433) are bright, with ongoing studies aimed at expanding its therapeutic applications and elucidating its mechanism of action. Advances in technologies such as high-throughput screening and artificial intelligence-driven drug design are expected to further enhance the development pipeline for indenone-based compounds like this one.